Cas no 46389-16-6 (1-Naphthalenecarboximidicacid, ethyl ester)

1-Naphthalenecarboximidicacid, ethyl ester structure
46389-16-6 structure
Product Name:1-Naphthalenecarboximidicacid, ethyl ester
CAS No:46389-16-6
MF:C13H13NO
MW:199.248423337936
CID:325525
PubChem ID:46318432
Update Time:2025-04-19

1-Naphthalenecarboximidicacid, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenecarboximidicacid, ethyl ester
    • ethyl naphthalene-1-carboximidate
    • NAPHTHALENE-1-CARBOXIMIDIC ACID ETHYL ESTER
    • SCHEMBL24374256
    • 46389-16-6
    • DTXSID70673684
    • MDL: MFCD07787085
    • Inchi: 1S/C13H13NO/c1-2-15-13(14)12-9-5-7-10-6-3-4-8-11(10)12/h3-9,14H,2H2,1H3
    • InChI Key: CNMSNQSPVRKIFP-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC=C2C=CC=CC2=1)=N

Computed Properties

  • Exact Mass: 199.1
  • Monoisotopic Mass: 199.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.1A^2
  • XLogP3: 3.5
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